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Compound of Interest

Compound Name: Disperse yellow 65 (C.I. 671205)

Cat. No.: B157447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity associated with

CAS number 10116-20-8, commonly known as Disperse Yellow 65. The document details its

molecular characteristics, synthesis, analytical methods, and toxicological profile, with a focus

on providing actionable information for professionals in research and development.

Chemical Identification and Molecular Properties
Disperse Yellow 65 is a high-performance disperse dye belonging to the anthraquinone class.

[1] Its primary application is in the dyeing of synthetic fibers, particularly polyester.[2][3] The

compound is recognized by the following identifiers and properties:
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Property Value Source

CAS Number 10116-20-8 [1][4][5]

Chemical Name
N-(6-Oxo-6H-anthra[9,1-

cd]isothiazol-7-yl)benzamide
[4][6][7]

C.I. Name Disperse Yellow 65 [1][8][9]

C.I. Number 671205 [3][8]

Molecular Formula C21H12N2O2S [3][4][8][10]

Molecular Weight 356.40 g/mol [1][8][10]

Appearance Light Yellow Powder [5]

Synthesis and Manufacturing
The synthesis of Disperse Yellow 65 is a multi-step process that begins with sodium

anthraquinone-1-sulfonic acid.[1] The core synthetic route involves nitration, reduction of the

nitro group to an amine, followed by a heterocyclization reaction to form the thiazole ring. The

final step is an acylation, typically with benzoyl chloride, to yield the final dye molecule.[1]

Experimental Protocol: Synthesis of a Disperse Yellow Dye (General Procedure)

A common method for the synthesis of similar azo disperse dyes involves diazotization and

coupling reactions. The following is a generalized protocol:

Diazotization: A primary aromatic amine (e.g., a substituted aniline) is dissolved in an acidic

solution (e.g., hydrochloric acid) and cooled to 0-5 °C. A solution of sodium nitrite is then

added dropwise to form the diazonium salt.

Coupling: The freshly prepared diazonium salt solution is added to a solution of a coupling

component (e.g., a phenol or an amine derivative) at a controlled low temperature and pH.

Isolation: The resulting precipitated dye is collected by filtration, washed with water to

remove any unreacted starting materials and salts, and then dried.
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For Disperse Yellow 65 specifically, the synthesis involves the formation of an anthraquinone-

thiazole system.[1]

Analytical Characterization
A variety of analytical techniques are employed to ensure the quality and purity of Disperse

Yellow 65.
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Analytical
Technique

Purpose
Key Parameters &
Observations

Source

High-Performance

Liquid

Chromatography

(HPLC)

Purity analysis and

separation from

impurities.

Typically uses a C18

column with a gradient

elution of an aqueous

buffer and an organic

solvent like

acetonitrile.

[8]

Liquid

Chromatography-

Mass Spectrometry

(LC-MS/MS)

Trace analysis and

impurity profiling.

Provides high

sensitivity and

specificity for

identifying the parent

molecule and any

related substances.

[8]

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Structural

confirmation.

¹H NMR spectra

would show signals in

the aromatic region

(7.0-9.0 ppm)

corresponding to the

anthraquinone and

benzoyl protons.

[8]

UV-Visible

Spectroscopy

Assessment of

chromophore integrity

and color properties.

The maximum

absorption wavelength

(λmax) is typically

around 420 nm in

dimethylformamide

(DMF).

[8]

Thermogravimetric

Analysis (TGA)

Evaluation of thermal

stability.

Determines the

temperature at which

the dye begins to

decompose.

[8]

Differential Scanning

Calorimetry (DSC)

Characterization of

thermal transitions.

Identifies melting point

and other phase

transitions.

[8]
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Applications in Textile Dyeing
Disperse Yellow 65 is primarily used for dyeing polyester fibers due to its excellent fastness

properties.[1]

Experimental Protocol: High-Temperature Polyester Dyeing

Dye Bath Preparation: A dispersion of Disperse Yellow 65 (e.g., 2% on weight of fabric) is

prepared using a dispersing agent. The pH of the dye bath is adjusted to 4.5-5.5 with acetic

acid.

Dyeing Process: The polyester fabric is introduced into the dye bath at approximately 60°C.

The temperature is then raised to 130°C over a period of 30-45 minutes and maintained for

45-60 minutes.

Rinsing and Reduction Clearing: After dyeing, the fabric is rinsed. A reduction clearing

process (e.g., with sodium hydrosulfite and sodium hydroxide) is often performed to remove

surface dye and improve wash fastness.

Neutralization and Drying: The fabric is neutralized with a weak acid, rinsed again, and then

dried.

Toxicological Profile and Biological Interactions
While Disperse Yellow 65 is effective as a dye, its toxicological profile warrants consideration,

particularly regarding skin sensitization.

Key Toxicological Findings:

Skin Sensitization: Disperse dyes are a known cause of contact dermatitis.[11] Studies

suggest that it may not be the dye molecule itself but its metabolites that are the primary

sensitizers.[12]

Metabolism: It is hypothesized that commensal skin bacteria can metabolize disperse azo

dyes through an azoreductase pathway, breaking them down into smaller aromatic amines.

[12]
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Genotoxicity: Some studies on similar disperse dyes have indicated potential genotoxic

effects in various in-vitro test systems.

Signaling Pathways:

Currently, there is no specific information available in the scientific literature detailing the direct

interaction of Disperse Yellow 65 with or modulation of any specific cellular signaling pathways.

The primary biological interaction of concern is its metabolic activation to potentially sensitizing

aromatic amines.

Metabolic Activation Pathway

The following diagram illustrates the proposed metabolic breakdown of a generic disperse azo

dye by skin microflora, leading to the formation of potentially sensitizing aromatic amines.

Disperse Azo Dye
(e.g., Disperse Yellow 65)

Aromatic Amine
Metabolites

Azoreductase
(Skin Bacteria) Skin SensitizationInduces

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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